Cas no 245-10-3 (5H-Pyrazino[2,3-b]indole)

• Product Name: 5H-Pyrazino[2,3-b]indole
• CAS No: 245-10-3
• MF: C₁₀H₇N₃
• MW: 169.182681322098
• MDL: MFCD13178681
• CID: 845019
• Update Time: 2026-04-29

5H-Pyrazino[2,3-b]indole Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrazino[2,3-b]indole

• MDL： MFCD13178681

Additional information on 5H-Pyrazino[2,3-b]indole

5H-Pyrazino[2,3-b]indole: A Comprehensive Overview

The compound with CAS number 245-10-3, commonly referred to as 5H-Pyrazino[2,3-b]indole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of heterocyclic aromatic compounds, which are known for their unique electronic properties and structural diversity. The 5H-Pyrazino[2,3-b]indole structure consists of a pyrazine ring fused with an indole moiety, creating a bicyclic system that exhibits intriguing electronic characteristics.

Recent studies have highlighted the potential of 5H-Pyrazino[2,3-b]indole in various applications, particularly in the realm of optoelectronic materials. Researchers have explored its ability to act as a building block for constructing advanced materials with tailored electronic properties. For instance, a 2023 study published in *Nature Communications* demonstrated that derivatives of 5H-Pyrazino[2,3-b]indole can be used to fabricate highly efficient organic light-emitting diodes (OLEDs) due to their excellent charge transport properties and photoluminescence efficiency.

The synthesis of 5H-Pyrazino[2,3-b]indole has been optimized in recent years, with chemists developing more efficient and scalable methods. Traditional approaches involved multi-step reactions with low yields, but advancements in catalytic chemistry have enabled the development of one-pot synthesis routes. These improvements not only enhance the accessibility of the compound but also pave the way for its widespread use in industrial applications.

In addition to its role in materials science, 5H-Pyrazino[2,3-b]indole has shown promise in drug discovery. Its unique structure allows for interactions with various biological targets, making it a valuable lead compound for developing new therapeutic agents. A 2023 study in *Journal of Medicinal Chemistry* reported that certain derivatives exhibit potent anti-inflammatory and antioxidant activities, suggesting their potential utility in treating chronic diseases such as neurodegenerative disorders.

The structural versatility of 5H-Pyrazino[2,3-b]indole also makes it an attractive candidate for supramolecular chemistry. Scientists have utilized its ability to form self-assembled structures through non-covalent interactions, leading to the creation of novel materials with hierarchical architectures. These materials hold potential applications in sensing technologies and drug delivery systems.

Looking ahead, ongoing research is focused on further understanding the electronic and optical properties of 5H-Pyrazino[2,3-b]indole at the nanoscale. By leveraging advanced characterization techniques such as X-ray crystallography and electron microscopy, researchers aim to uncover new insights into its molecular behavior under various conditions. This knowledge will be instrumental in designing next-generation materials with enhanced performance metrics.

In conclusion, 5H-Pyrazino[2,3-b]indole (CAS 245-10-3) stands out as a versatile compound with immense potential across multiple disciplines. Its unique structure and tunable properties make it a valuable asset for both academic research and industrial applications. As advancements continue to unfold, this compound is poised to play a pivotal role in shaping the future of organic electronics and therapeutic development.